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Compound of Interest

Compound Name: Buturon

Cat. No.: B166553

Disclaimer: Buturon is a methylurea herbicide first introduced in 1962 and is now considered
obsolete.[1] The following application notes and protocols are synthesized from historical data
and general scientific principles for herbicide application in winter wheat, as current, detailed
field application data for Buturon is limited. These instructions are intended for research and
informational purposes only and do not constitute a recommendation for current agricultural
use.

Introduction

Buturon is a selective, systemic herbicide belonging to the phenylurea family.[1] Its primary
use was for the control of grassy and broadleaf weeds in cereal crops, including winter wheat.
[1] The herbicide is absorbed by the roots and, to a lesser extent, by the leaves of the weeds.

Mode of Action: Buturon is classified under HRAC Group C2 (globally) or Group 5 (numeric),
which are inhibitors of photosynthesis at photosystem I1.[1] It works by blocking the electron
transport chain in chloroplasts, thereby inhibiting the plant's ability to produce energy through
photosynthesis, leading to weed death.

Data Presentation

Due to the obsolete nature of Buturon, extensive quantitative data from recent field trials are
unavailable. The following table represents a summary of extrapolated and historical
application parameters for research purposes.
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Parameter

Recommended
Range/Value

Notes

Target Crop

Winter Wheat (Triticum

aestivum)

Target Weeds

Annual meadow grass, foxtails,
spurge, and other grassy and

broadleaf weeds.[1]

Efficacy against specific weed

species may vary.

Application Timing

Post-emergence, from the 2-
leaf stage until the early flag

leaf stage of winter wheat.[2]

Application should occur when
weeds are small and actively

growing for optimal results.

Dosage Rate

1.0-2.5kg a.i./ha

This is an estimated range.
Actual rates would depend on
weed spectrum, weed density,
soil type, and climatic

conditions.

Formulation

Wettable Powder (WP)

Buturon was commonly sold as

a wettable powder.[1]

Water Volume

200 - 400 L/ha

Adequate water volume is
necessary for uniform

coverage.

Tank Mixing

Historically, tank mixing with
other herbicides may have
been practiced to broaden the
weed control spectrum.
Compatibility tests would be

essential.

No specific tank mix partners
for Buturon are documented in

recent literature.

Experimental Protocols

The following are detailed methodologies for hypothetical key experiments to evaluate the

efficacy and crop safety of Buturon on winter wheat.
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Experiment 1: Efficacy of Buturon on Key Weed Species
in Winter Wheat

Objective: To determine the effective dose of Buturon for controlling major grassy and
broadleaf weeds in winter wheat.

Methodology:

» Site Selection: Choose a field with a known history of uniform infestation of target weeds
(e.g., annual meadow grass, foxtails). The field should be representative of winter wheat
growing regions.

o Experimental Design: A randomized complete block design (RCBD) with four replications.[3]
e Plot Size: Individual plots of 3m x 10m.
» Crop Establishment: Sow a common winter wheat variety at a standard seeding rate.[4]
e Treatments:
o Untreated Control (weedy check)
o Hand-weeded Control (weed-free check)
o Buturon at 1.0 kg a.i./ha
o Buturon at 1.5 kg a.i./ha
o Buturon at 2.0 kg a.i./ha
o Buturon at 2.5 kg a.i./ha

» Application: Apply herbicides post-emergence when the winter wheat is at the 3-4 leaf stage
and weeds are at the 2-4 leaf stage.[2] Use a calibrated backpack sprayer delivering 300
L/ha of water.

o Data Collection:
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[e]

Weed density (counts per m?) at 14, 28, and 56 days after treatment (DAT).

o

Weed biomass (dry weight in g/m?) at 56 DAT.

[¢]

Crop injury ratings (phytotoxicity) on a scale of 0-100% at 7, 14, and 28 DAT.

[¢]

Winter wheat grain yield at harvest.

 Statistical Analysis: Analyze data using Analysis of Variance (ANOVA) and a means
separation test (e.g., Tukey's HSD) to determine significant differences between treatments.

Experiment 2: Crop Safety and Tolerance of Winter
Wheat to Buturon

Objective: To assess the tolerance of different winter wheat varieties to post-emergence
applications of Buturon.

Methodology:
» Site Selection: A weed-free field to isolate the effects of the herbicide on the crop.

o Experimental Design: A split-plot design with four replications. The main plots will be winter
wheat varieties, and the sub-plots will be Buturon application rates.

o Plot Size: Sub-plots of 2m x 8m.

o Crop Establishment: Sow three different winter wheat varieties at their recommended
seeding rates.

e Treatments:
o Main Plots (Varieties): Variety A, Variety B, Variety C
o Sub-Plots (Buturon Rates):
= Untreated Control

= Buturon at 2.0 kg a.i./ha (recommended rate)
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» Buturon at 4.0 kg a.i./ha (2x rate)

o Application: Apply Buturon at the 4-5 leaf stage of the wheat.

o Data Collection:

o

Crop injury ratings (stunting, chlorosis) at 7, 14, 28, and 42 DAT.

[¢]

Plant height measurements at 56 DAT.

[¢]

SPAD meter readings for chlorophyll content at 28 DAT.

[e]

Grain yield and yield components (e.g., heads per m2, kernels per head, 1000-kernel
weight) at harvest.

« Statistical Analysis: Analyze data using ANOVA appropriate for a split-plot design.

Mandatory Visualizations

Photosystem II (PSII) in Thylakoid Membrane | ciecuon

Click to download full resolution via product page

Caption: Mode of action of Buturon in inhibiting photosynthesis.
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Caption: General workflow for a field efficacy trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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